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Compound of Interest

Compound Name: 10H-Phenothiazine, 2-methyl-

CAS No.: 5828-51-3

Cat. No.: B12664748

Get Quote

Executive Summary
2-Methylphenothiazine (CAS: 5828-51-3) is a tricyclic heteroaromatic compound belonging to

the phenothiazine class.[1] Distinguished by a methyl substitution at the C-2 position of the

phenothiazine core, it serves as a critical intermediate in the synthesis of neuroleptic

pharmaceuticals and, more recently, as a hole-transporting scaffold in organic optoelectronics.

This guide provides a rigorous technical analysis of its physiochemical properties, synthesis

pathways, and spectroscopic characterization, designed for researchers in medicinal chemistry

and materials science.

Chemical Identity & Physiochemical Properties[1][2]
[3][4]
The structural integrity of 2-Methylphenothiazine is defined by its "butterfly" conformation, a

characteristic of the phenothiazine core that imparts unique electronic properties. The C-2

methyl group introduces a slight asymmetry, influencing both the dipole moment and the

packing structure compared to the unsubstituted parent compound.
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Core Data Table[5]
Property Specification

Chemical Name 2-Methyl-10H-phenothiazine

CAS Registry Number 5828-51-3

Molecular Formula C₁₃H₁₁NS

Molecular Weight (Average) 213.30 g/mol

Monoisotopic Mass 213.0612 Da

SMILES Cc1ccc2c(c1)Nc3ccccc3S2

InChI Key BXXQZMJEARUBHO-UHFFFAOYSA-N

Appearance Pale yellow to greenish crystalline solid

Solubility
Soluble in DMSO, chloroform, benzene;

Insoluble in water

LogP (Predicted) ~4.5 (Lipophilic)

Critical Note on Isomers: Researchers must distinguish this compound from 10-

Methylphenothiazine (CAS 1207-72-3), where the methylation occurs at the nitrogen atom,

drastically altering the redox properties and melting point (10-Methyl MP: ~99°C vs. 2-Methyl

MP: >180°C est.).

Synthesis & Manufacturing Protocols
The synthesis of 2-Methylphenothiazine historically relies on sulfurization techniques that form

the central thiazine ring. The most authoritative method is the Bernthsen Synthesis, which

involves the thionation of diarylamines.
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The Bernthsen Synthesis Protocol
This method is favored for its scalability, though it requires high temperatures and careful

purification to remove regioisomers.

Reaction Mechanism:

Precursor:3-Methyldiphenylamine (prepared via Buchwald-Hartwig coupling or Ullmann

condensation of m-toluidine and iodobenzene).

Thionation: The precursor is heated with elemental sulfur and a catalytic amount of iodine.

Cyclization: Electrophilic attack of the sulfur radical/cation on the ortho-positions of the

aromatic rings closes the central ring.

Step-by-Step Protocol:

Reagents: Mix 3-methyldiphenylamine (1.0 eq), elemental sulfur (2.0 eq), and iodine (1-2

mol% catalyst).

Fusion: Heat the mixture in an oil bath to 180–200°C. Evolution of H₂S gas indicates reaction

progress (scrubber required).

Duration: Maintain temperature for 2-4 hours until gas evolution ceases.

Workup: Cool the melt to room temperature. Extract the solid mass with hot toluene or

benzene.

Purification: Recrystallize from ethanol or perform column chromatography (Silica gel,

Hexane:Ethyl Acetate 9:1) to separate the 2-methyl isomer from the 4-methyl byproduct.

Synthesis Pathway Diagram
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Figure 1: The Bernthsen synthesis pathway for 2-Methylphenothiazine, highlighting the critical

cyclization step and potential regioisomer formation.

Analytical Characterization
Validating the structure of 2-Methylphenothiazine requires distinguishing it from its isomers (4-

methyl and 10-methyl). Nuclear Magnetic Resonance (NMR) is the gold standard for this

verification.

Proton NMR (¹H-NMR) Signature
Solvent: CDCl₃ or DMSO-d₆
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Insight

8.50 - 8.70 Broad Singlet 1H N-H

Confirms N-

unsubstituted

core

(distinguishes

from 10-methyl).

6.80 - 7.10 Multiplets 7H Ar-H

Overlapping

aromatic signals

typical of the

phenothiazine

system.

6.50 - 6.70 Doublet/Singlet ~2H C1-H, C3-H

Protons

ortho/meta to the

methyl group

often shift

upfield.

2.25 Singlet 3H -CH₃

Diagnostic

methyl peak.

Distinct from S-

Me (~2.4 ppm) or

N-Me (~3.3

ppm).

Structural Numbering & Correlation
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Phenothiazine Numbering Scheme
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Figure 2: Numbering scheme of the phenothiazine core. In 2-Methylphenothiazine, the methyl

group is attached at position 2, preserving the NH at position 10.

Applications in Research & Development
Pharmaceutical Intermediate
2-Methylphenothiazine is a scaffold for "first-generation" antipsychotics. The C-2 substitution is

critical for increasing lipophilicity and blood-brain barrier penetration compared to the

unsubstituted parent.

Mechanism: Acts as a precursor for N-alkylation to generate dopamine D2 receptor

antagonists.

Key Derivative: Although less common than the 2-chloro derivative (Chlorpromazine), the 2-

methyl analog serves as a probe for structure-activity relationship (SAR) studies regarding

steric bulk at the C-2 position.

Materials Science (Hole Transport)
In organic electronics, the electron-rich nature of the phenothiazine sulfur-nitrogen axis makes

2-Methylphenothiazine an excellent candidate for Hole Transport Materials (HTMs) in OLEDs

and perovskite solar cells.
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Redox Stability: The 2-methyl group donates electron density into the ring, slightly lowering

the oxidation potential compared to phenothiazine, facilitating easier hole injection.

Morphology: The methyl group disrupts planar stacking, reducing crystallization in thin films,

which is advantageous for forming amorphous, defect-free layers.

Safety & Handling (MSDS Highlights)
As a potent bioactive heterocycle, 2-Methylphenothiazine requires strict safety protocols.

Hazard Classification: Irritant (Skin/Eye), Potential Skin Sensitizer.

Photosensitivity: Like many phenothiazines, this compound can induce phototoxic reactions.

Always handle under amber light or low-UV conditions.

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Phenothiazines are

prone to oxidation (turning pink/red) upon exposure to air and light, forming sulfoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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